Cas no 916421-00-6 (3-Methoxy-5-(trifluoromethyl)benzyl Bromide)

3-Methoxy-5-(trifluoromethyl)benzyl Bromide structure

916421-00-6 structure

Product Name:3-Methoxy-5-(trifluoromethyl)benzyl Bromide

CAS No:916421-00-6

MF:C₉H₈BrF₃O

MW:269.058432579041

MDL:MFCD09025414

CID:1026097

PubChem ID:46737579

Update Time:2024-10-26

3-Methoxy-5-(trifluoromethyl)benzyl Bromide Chemical and Physical Properties

Names and Identifiers

- 1-(Bromomethyl)-3-methoxy-5-(trifluoromethyl)benzene
- 1-(bromomethyl)-3-(trifluoromethyl)-5-methoxybenzene
- 3-Methoxy-5-(trifluoromethyl)benzyl bromide
- 1-(Bromomethyl)-3-methoxy-5-(trifluoromethyl)benzene (ACI)
- 916421-00-6
- DTXSID60674009
- AKOS015956669
- SCHEMBL3943050
- 1-bromomethyl-3-methoxy-5-trifluoromethyl-benzene
- DB-348396
- MFCD09025414
- SB39906
- C90755
- 1-(Bromomethyl)-3-methoxy-5-(trifluoromethyl)benzene, 3-(Bromomethyl)-5-(trifluoromethyl)phenyl methyl ether
- JS-4650
- 3-Methoxy-5-(trifluoromethyl)benzyl Bromide
- MDL： MFCD09025414
- Inchi： 1S/C9H8BrF3O/c1-14-8-3-6(5-10)2-7(4-8)9(11,12)13/h2-4H,5H2,1H3
- InChI Key： HUXGOSMQAOCVGE-UHFFFAOYSA-N
- SMILES： FC(C1C=C(CBr)C=C(OC)C=1)(F)F

Computed Properties

Exact Mass: 267.97106g/mol
Monoisotopic Mass: 267.97106g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 241.3±40.0 °C at 760 mmHg
Flash Point: 122.9±11.6 °C
Vapor Pressure: 0.1±0.5 mmHg at 25°C

3-Methoxy-5-(trifluoromethyl)benzyl Bromide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Methoxy-5-(trifluoromethyl)benzyl Bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019086848-5g	1-(Bromomethyl)-3-methoxy-5-(trifluoromethyl)benzene	916421-00-6	95%	5g	$400.00	2023-08-31
Fluorochem	231268-5g	1-(Bromomethyl)-3-methoxy-5-(trifluoromethyl)benzene	916421-00-6	95%	5g	￡184.00	2022-02-28
Fluorochem	231268-10g	1-(Bromomethyl)-3-methoxy-5-(trifluoromethyl)benzene	916421-00-6	95%	10g	￡336.00	2022-02-28
TRC	M443530-50mg	3-Methoxy-5-(trifluoromethyl)benzyl Bromide	916421-00-6		50mg	$ 50.00	2022-06-03
TRC	M443530-100mg	3-Methoxy-5-(trifluoromethyl)benzyl Bromide	916421-00-6		100mg	$ 70.00	2022-06-03
TRC	M443530-500mg	3-Methoxy-5-(trifluoromethyl)benzyl Bromide	916421-00-6		500mg	$ 230.00	2022-06-03
Apollo Scientific	PC49339-1g	3-Methoxy-5-(trifluoromethyl)benzyl bromide	916421-00-6	98%	1g	£59.00	2025-02-21
Apollo Scientific	PC49339-5g	3-Methoxy-5-(trifluoromethyl)benzyl bromide	916421-00-6	98%	5g	£179.00	2025-02-21
Apollo Scientific	PC49339-10g	3-Methoxy-5-(trifluoromethyl)benzyl bromide	916421-00-6	98%	10g	£318.00	2025-02-21
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	03R0157-1g	3-Methoxy-5-(trifluoromethyl)benzyl bromide	916421-00-6	96%	1g	3375.21CNY	2021-05-08

3-Methoxy-5-(trifluoromethyl)benzyl Bromide Production Method

Production Method 1

916420-98-9

916421-00-6

Reaction Conditions

1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 12 h, rt

Reference

: Intramolecular cyclization of m-homoprenylphenols through oxidative nucleophilic aromatic substitution

Deguchi, Hiroki; et al, Chemical Communications (Cambridge, 2023, 59(6), 748-751

Production Method 2

53985-48-1

916421-00-6

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; 30 min, 0 °C
1.2 Reagents: Boron trifluoride etherate ; 0 °C → rt; 3 h, rt; rt → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2, 0 °C
1.4 Reagents: Sodium hydroxide Solvents: Water ; pH 10
2.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 12 h, rt

Reference

: Intramolecular cyclization of m-homoprenylphenols through oxidative nucleophilic aromatic substitution

Deguchi, Hiroki; et al, Chemical Communications (Cambridge, 2023, 59(6), 748-751